Cas no 1024770-50-0 (3-(4-Chlorophenyl)-N-methoxy-7-methyl-5,6,7,8-tetrahydrocinnolin-5-imine)

• Product Name: 3-(4-Chlorophenyl)-N-methoxy-7-methyl-5,6,7,8-tetrahydrocinnolin-5-imine
• CAS No: 1024770-50-0
• MF: C₁₆H₁₆ClN₃O
• MW: 301.770742416382
• CID: 5024671
• Update Time: 2023-08-25

3-(4-Chlorophenyl)-N-methoxy-7-methyl-5,6,7,8-tetrahydrocinnolin-5-imine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-N-methoxy-7-methyl-5,6,7,8-tetrahydrocinnolin-5-imine
• aza(3-(4-chlorophenyl)-7-methyl(6,7,8-trihydrocinnolin-5-ylidene))methoxymethane
• 3-(4-Chlorophenyl)-N-methoxy-7-methyl-5,6,7,8-tetrahydrocinnolin-5-imine

• Inchi： 1S/C16H16ClN3O/c1-10-7-15-13(16(8-10)20-21-2)9-14(18-19-15)11-3-5-12(17)6-4-11/h3-6,9-10H,7-8H2,1-2H3/b20-16+
• InChI Key： AIVWWERDIUPHNT-CAPFRKAQSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC2/C(/CC(C)CC=2N=N1)=N/OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 382
• XLogP3: 3.3
• Topological Polar Surface Area: 47.4